Cas no 55564-50-6 (1,2-Benzenediamine, 4-(1H-imidazol-2-ylthio)-)

• Product Name: 1,2-Benzenediamine, 4-(1H-imidazol-2-ylthio)-
• CAS No: 55564-50-6
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• CID: 351488
• PubChem ID: 21482783
• Update Time: 2025-04-19

1,2-Benzenediamine, 4-(1H-imidazol-2-ylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(1H-imidazol-2-ylthio)-
• 4-(1H-imidazol-2-ylsulfanyl)benzene-1,2-diamine
• 1,2-diamino-4-(imidazol-2-ylthio)benzene
• 55564-50-6
• 4-[(1H-Imidazol-2-yl)sulfanyl]benzene-1,2-diamine
• VBJLVFOYSVKBNO-UHFFFAOYSA-N
• DTXSID00614525
• SCHEMBL11727794

• Inchi： 1S/C9H10N4S/c10-7-2-1-6(5-8(7)11)14-9-12-3-4-13-9/h1-5H,10-11H2,(H,12,13)
• InChI Key： VBJLVFOYSVKBNO-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1)C1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 206.0628
• Monoisotopic Mass: 206.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 80.72